2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-(7-ethyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C18H18FN5O3S/c1-4-12-21-15-14(17(26)24(3)18(27)23(15)2)16(22-12)28-9-13(25)20-11-7-5-10(19)6-8-11/h5-8H,4,9H2,1-3H3,(H,20,25)
• InChI Key: BMZRDAJZZXEGRM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C(=N1)SCC(=O)NC3=CC=C(C=C3)F)C(=O)N(C(=O)N2C)C
• Molecular Formula: C18H18FN5O3S
• Molecular Weight: 403.4 g/mol

Description

2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C18H18FN5O3S and its molecular weight is 403.43. The purity is usually 95%.
BenchChem offers high-quality 2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis for PET Imaging

The compound has been utilized in the synthesis of selective radioligands for positron emission tomography (PET). Specifically, it's related to the synthesis of DPA-714 (N,N-diethyl-2-(2-(4-(2-fluoroethoxy)phenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)acetamide), a compound designed with a fluorine atom to allow labeling with fluorine-18 for in vivo imaging using PET (Dollé et al., 2008).

Synthesis and Evaluation of TSPO Ligands

Another research application involves the synthesis of novel pyrazolo[1,5-a]pyrimidines, closely related to DPA-714, and their evaluation as ligands for the translocator protein 18 kDa (TSPO). These compounds are recognized as biomarkers of neuroinflammatory processes. Some derivatives were radiolabeled with fluorine-18 and investigated for their potential as in vivo PET radiotracers (Damont et al., 2015).

Antitumor and Antimicrobial Activities

The structure is also linked to compounds synthesized for antitumor and antimicrobial activities. For example, derivatives of 2-thioxopyrimidine exhibited significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020). In another study, derivatives containing 5-fluorouracil were synthesized and showed inhibitory effects against cancer cells (Xiong, 2011).

Synthesis of Anticonvulsant Agents

Research into the synthesis of new (4,6-dimethylpyrimidin-2-yl)thio-N-acetamides derivatives as potential anticonvulsants is another application. These compounds have been evaluated for their interaction with anticonvulsant biotargets and have shown moderate in vivo anticonvulsant activity (Severina et al., 2020).

Imaging of Peripheral Benzodiazepine Receptors

Fluoroethoxy and fluoropropoxy substituted derivatives were synthesized and found to have high affinity and selectivity for peripheral benzodiazepine receptors, important for the study of neurodegenerative disorders using PET imaging (Fookes et al., 2008).